Cas no 5076-82-4 (Sarcosine anhydride)

• Product Name: Sarcosine anhydride
• CAS No: 5076-82-4
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• MDL: MFCD00006519
• CID: 85218
• PubChem ID: 78761
• Update Time: 2025-08-02

Sarcosine anhydride Chemical and Physical Properties

Names and Identifiers

• 1,4-dimethylpiperazine-2,5-dione
• Sarcosine anhydride
• AC-907/25014144
• Sarcosine diketopiperazine
• 1,4-Dimethyl-2,5-piperazinedione
• 1,4-Dimethyl-2,5-dioxopiperazine
• DICHLOROPHENSODIUMSALT
• SCHEMBL124340
• 1,4-Dimethyl-piperazine-2,5-dione
• 2, 1,4-dimethyl-
• FT-0629503
• Sarcosine anhydride, 99%
• NCIOpen2_000200
• N,N'-Dimethyldiketopiperazine
• DTXSID20198796
• Cyclo(sarcosylsarcosyl)
• Sarcosine anhydride, bimol. cyclic; Sarcosine diketopiperazine
• Sarkosinanhydrid
• NSC67461
• NSC 67461
• 5076-82-4
• Sarcosine anhydride, bimol. cyclic
• 1,5-dioxopiperazine
• NS00008851
• EINECS 225-788-5
• NSC-67461
• AKOS005207090
• 2,5-Piperazinedione, 1,4-dimethyl-
• 1,4-DIMETHYL-2,5-DIKETOPIPERAZINE
• 7KGW8N5SLG
• Cyclo (sar-sar)
• DB-051841
• 2,5-Piperazinedione, 1,4-dimethyl-(8CI)
• 2,5-Piperazinedione, 1,4-dimethyl-(8CI)(9CI)
• DTXCID80121287
• G77287

• MDL： MFCD00006519
• Inchi： 1S/C6H10N2O2/c1-7-3-6(10)8(2)4-5(7)9/h3-4H2,1-2H3
• InChI Key： PKDGRAULLDDTRN-UHFFFAOYSA-N
• SMILES： O=C1CN(C)C(CN1C)=O
• BRN： 123513

Computed Properties

• Exact Mass: 142.07400
• Monoisotopic Mass: 142.074228
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.9
• Topological Polar Surface Area: 40.6

Experimental Properties

• Color/Form: Tawny crystals
• Density: 1.2298 (rough estimate)
• Melting Point: 144-147 °C(lit.)
• Boiling Point: 259.72°C (rough estimate)
• Flash Point: 177.4°C
• Refractive Index: 1.5010 (estimate)
• PSA: 40.62000
• LogP: -1.20740
• Solubility: Uncertain

Sarcosine anhydride Security Information

• WGK Germany：3
• Safety Instruction： S22-S24/25
• Safety Term：S22-S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Sarcosine anhydride

Comprehensive Guide to Sarcosine Anhydride (CAS No. 5076-82-4): Properties, Applications, and Industry Insights

Sarcosine anhydride (CAS No. 5076-82-4), also known as N-methylglycine anhydride, is a cyclic dipeptide derivative with significant relevance in organic synthesis, pharmaceutical research, and biochemical applications. This compound has garnered attention due to its unique structural properties, which make it a versatile intermediate in peptide chemistry and drug development. In this article, we delve into the molecular characteristics, synthesis methods, and cutting-edge applications of sarcosine anhydride, while addressing trending topics such as sustainable synthesis and AI-driven molecular design.

The chemical structure of sarcosine anhydride features a diketopiperazine (DKP) ring system, which contributes to its stability and reactivity. Researchers frequently explore its role in peptide mimetics and bioactive compound design, particularly in the context of neurodegenerative disease research and antimicrobial agents. Recent studies highlight its potential as a building block for supramolecular chemistry, aligning with the growing demand for smart materials in nanotechnology.

From an industrial perspective, 5076-82-4 is synthesized through controlled cyclization reactions of sarcosine or its esters. Modern green chemistry approaches emphasize solvent-free methods and catalytic processes to minimize environmental impact—a topic highly searched in academic and industrial forums. Analytical techniques like HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with pharmaceutical-grade standards.

The compound’s applications extend to cosmetic science, where it functions as a mild conditioning agent in skincare formulations. This aligns with the booming trend of "clean beauty" and peptide-based cosmetics, frequently queried in search engines. Additionally, its metabolic properties attract interest in sports nutrition research, particularly in studies examining muscle performance and recovery—a hot topic among fitness enthusiasts and biochemists alike.

Emerging technologies like machine learning in chemical prediction have enabled researchers to model the behavior of sarcosine anhydride derivatives more efficiently. Such advancements address common search queries about "AI in drug discovery" and "computational chemistry tools." Furthermore, the compound’s compatibility with biodegradable polymers positions it as a candidate for eco-friendly packaging materials, resonating with global sustainability initiatives.

Quality and safety protocols for handling CAS No. 5076-82-4 adhere to international guidelines (e.g., ISO, USP), with material safety data sheets (MSDS) providing detailed storage recommendations. While not classified as hazardous, proper laboratory practices are essential—a point often emphasized in educational content about chemical handling best practices.

In conclusion, sarcosine anhydride exemplifies the intersection of traditional chemistry and modern innovation. Its multifaceted applications—from pharmaceutical intermediates to green material science—make it a compound of enduring scientific and commercial value. As research continues to uncover new potentials, this molecule remains a subject of dynamic exploration in both academic and industrial settings.